![molecular formula C16H14ClNO3 B7555520 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid](/img/structure/B7555520.png)
3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid, also known as CCABA, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. CCABA belongs to a class of compounds known as benzamides, which have been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. It has also been found to exhibit activity against certain cancer cell lines, suggesting a potential mechanism of action in cancer therapy.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in the body. It has been found to reduce inflammation and pain in animal models, suggesting potential applications in the treatment of inflammatory diseases such as arthritis. This compound has also been found to exhibit neuroprotective effects, potentially making it useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit a range of biological activities, making it a versatile compound for use in various fields of research. However, there are also limitations to its use. This compound has been found to exhibit low solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several potential future directions for research on 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid. One area of interest is the development of more efficient synthesis methods for the compound, which could improve its accessibility for use in research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research. Finally, there is potential for the development of new derivatives of this compound with improved properties for use in therapeutic applications.
Synthesis Methods
The synthesis of 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid involves the reaction of 3-chlorobenzoyl chloride with 2-amino-3-chlorobenzyl alcohol, followed by the coupling of the resulting product with methyl 3-aminobenzoate. The final product is obtained through acid hydrolysis of the ester group.
Scientific Research Applications
3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has been found to exhibit potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been found to exhibit potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.
properties
IUPAC Name |
3-[[[2-(3-chlorophenyl)acetyl]amino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO3/c17-14-6-2-3-11(8-14)9-15(19)18-10-12-4-1-5-13(7-12)16(20)21/h1-8H,9-10H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJVQPTCQFGDREM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CC(=O)NCC2=CC(=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.